Cas no 5471-96-5 ((2E)-1,3-bis(4-bromophenyl)prop-2-en-1-one)

• Product Name: (2E)-1,3-bis(4-bromophenyl)prop-2-en-1-one
• CAS No: 5471-96-5
• MF: C₁₅H₁₀Br₂O
• MW: 366.047302722931
• CID: 942693
• PubChem ID: 5293151
• Update Time: 2025-10-31

(2E)-1,3-bis(4-bromophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1,3-bis(4-bromophenyl)prop-2-en-1-one
• 1,3-BIS-(4-BROMO-PHENYL)-PROPENONE
• 1,3-bis(4-bromophenyl)-2-propen-1-one
• 1,3-bis(4-bromophenyl)prop-2-en-1-one
• 1,3-di(4-bromophenyl)azulene
• 1,3-di(4-bromophenyl)propenone
• 4,4'-Dibromchalcon
• 4,4'-Dibromochalcone
• Azulene, 1,3-bis(4-bromophenyl)-
• CTK2I3590
• 126443-21-8
• STK663746
• (E)-1,3-BIS(4-BROMOPHENYL)-2-PROPEN-1-ONE
• Z46027887
• SCHEMBL1659833
• 1,3-bis-(4-bromophenyl)propenone
• AKOS001072891
• DTXSID201266300
• (E)-1,3-bis(4-bromophenyl)prop-2-en-1-one
• NSC28481
• p,p'-Dibrombenzyliden-acetophenon
• 5471-96-5
• (E)-4,4'-Dibromochalcone
• SCHEMBL1659832
• 1,3-bis(4-bromophenyl)propenone
• 2-Propen-1-one, 1,3-bis(4-bromophenyl)-
• NSC-28481
• MFCD00443474
• (2E)-1,3-Bis(4-bromophenyl)-2-propen-1-one
• LRNSKEMAIABAKW-XCVCLJGOSA-N
• starbld0009410

• Inchi： 1S/C15H10Br2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H/b10-3+
• InChI Key： LRNSKEMAIABAKW-XCVCLJGOSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)Br)=O

Computed Properties

• Exact Mass: 363.9098
• Monoisotopic Mass: 363.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.647
• Boiling Point: 450.6°C at 760 mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.664
• PSA: 17.07
• LogP: 5.10770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1,3-bis(4-bromophenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1,3-bis(4-bromophenyl)prop-2-en-1-one (CAS No. 5471-96-5)

(2E)-1,3-bis(4-bromophenyl)prop-2-en-1-one, with the CAS number 5471-96-5, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its brominated aromatic structure and α,β-unsaturated ketone moiety, serves as a versatile intermediate in synthetic chemistry. Its unique properties make it valuable for applications ranging from pharmaceutical development to advanced material science. Below, we delve into its molecular characteristics, synthesis pathways, and emerging applications, while addressing trending topics like sustainable synthesis and AI-driven drug discovery.

The molecular structure of (2E)-1,3-bis(4-bromophenyl)prop-2-en-1-one features two 4-bromophenyl groups attached to a prop-2-en-1-one backbone. This configuration imparts notable reactivity, particularly in cross-coupling reactions and Michael additions, which are pivotal in constructing complex molecules. Researchers frequently explore its role in polymer chemistry and organic electronics, where bromine atoms facilitate further functionalization. Recent studies highlight its potential in designing OLED materials due to its electron-withdrawing properties and thermal stability.

Synthesis of CAS 5471-96-5 typically involves a Claisen-Schmidt condensation between 4-bromoacetophenone and 4-bromobenzaldehyde, optimized for high yield and purity. Modern advancements emphasize green chemistry principles, such as solvent-free reactions or catalytic methods, aligning with the global push for eco-friendly manufacturing. A 2023 study demonstrated a microwave-assisted synthesis route, reducing energy consumption by 40%—a topic highly searched in sustainable organic synthesis forums.

In pharmaceutical research, this compound acts as a precursor for bioactive molecules targeting inflammation and oncology. Its chalcone derivative scaffold is linked to kinase inhibition, a hot topic in AI-augmented drug design. Computational models, like those leveraging machine learning QSAR, predict its derivatives' bioactivity, accelerating discovery cycles—a frequent query in cheminformatics communities.

From an SEO perspective, users often search for "buy 5471-96-5," "synthesis of brominated chalcones," or "applications of α,β-unsaturated ketones." Addressing these, we note that (2E)-1,3-bis(4-bromophenyl)prop-2-en-1-one is available through specialty chemical suppliers, though purity grades (e.g., HPLC-grade) vary by intended use. Regulatory compliance ensures its safe handling, avoiding classifications like hazardous materials.

Emerging trends also tie this compound to crystal engineering, where its planar structure aids in designing supramolecular architectures. A 2024 report highlighted its co-crystals with piperazine, enhancing solubility for drug formulations—a niche yet growing area in preformulation studies.

In summary, 5471-96-5 exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability across material science, medicinal chemistry, and green synthesis ensures continued relevance, while AI and sustainability trends drive new exploration avenues. For researchers, staying updated on its patent landscape (e.g., recent filings in photovoltaic materials) is crucial.